N-[(2-hydroxy-1-naphthyl)(4-methoxyphenyl)methyl]benzamide

• IUPAC Name: N-[(2-hydroxynaphthalen-1-yl)-(4-methoxyphenyl)methyl]benzamide
• InChI: InChI=1S/C25H21NO3/c1-29-20-14-11-18(12-15-20)24(26-25(28)19-8-3-2-4-9-19)23-21-10-6-5-7-17(21)13-16-22(23)27/h2-16,24,27H,1H3,(H,26,28)
• InChI Key: LYQSBPSHBBYBID-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(C2=C(C=CC3=CC=CC=C32)O)NC(=O)C4=CC=CC=C4
• Molecular Formula: C25H21NO3
• Molecular Weight: 383.4 g/mol

Description

N-[(2-hydroxy-1-naphthyl)(4-methoxyphenyl)methyl]benzamide is a chemical compound with a molecular formula of C26H23NO3. It is commonly referred to as HNMPB, and it is used in scientific research to study the function and physiological effects of certain receptors in the body.

Mechanism of Action

HNMPB acts as an agonist for GPR35, meaning it binds to and activates the receptor. This activation leads to various downstream signaling pathways that ultimately result in the physiological effects associated with GPR35 activation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of HNMPB are primarily related to its activation of GPR35. These effects can include changes in immune function, inflammation, and pain perception. Additionally, HNMPB has been shown to have anti-inflammatory effects in certain contexts.

Advantages and Limitations for Lab Experiments

One advantage of using HNMPB in lab experiments is that it is a highly specific agonist for GPR35, meaning it can be used to study the effects of this receptor without interfering with other signaling pathways. Additionally, HNMPB has been shown to be stable in various experimental conditions, making it a reliable tool for studying GPR35.
One limitation of using HNMPB in lab experiments is that its effects may be context-dependent, meaning that its effects may vary depending on the specific experimental conditions used. Additionally, HNMPB may not be suitable for all types of experiments, and researchers may need to use alternative tools to study GPR35 in certain contexts.

Future Directions

Some potential future directions for research involving HNMPB and GPR35 include:
1. Further exploring the role of GPR35 in immune function and inflammation, particularly in the context of various diseases and conditions.
2. Investigating the potential therapeutic applications of GPR35 agonists such as HNMPB, particularly in the context of inflammatory and immune-related conditions.
3. Studying the potential interactions between GPR35 and other signaling pathways and receptors, particularly those involved in inflammation and pain perception.
4. Developing new and improved GPR35 agonists that may have greater specificity, potency, or stability than HNMPB.
Overall, HNMPB is a valuable tool for studying the function and physiological effects of GPR35 in scientific research. Its specific agonist activity and stability make it a reliable and useful tool for studying this receptor, and future research may uncover new applications and directions for this compound.

Synthesis Methods

HNMPB can be synthesized using a multi-step process that involves the reaction of various chemicals. The exact synthesis method may vary depending on the specific laboratory and equipment used, but the general process involves the reaction of 2-hydroxy-1-naphthaldehyde, 4-methoxybenzylamine, and benzoyl chloride in the presence of a base and a solvent. The resulting product is then purified using various techniques such as column chromatography.

Scientific Research Applications

HNMPB is commonly used in scientific research to study the function and physiological effects of certain receptors in the body. Specifically, it is used to study the effects of the G protein-coupled receptor (GPCR) known as GPR35. This receptor is known to play a role in various physiological processes, including immune function, inflammation, and pain perception.